POLYGLYCERYL-6 TETRAOLEATE

Specification

• CAS No.: 128774-95-8
• Molecular Formula: C8H11NO2
• Molecular Weight: 0

Introduction

Chemical Structure and Composition

Polyglyceryl-6 Tetraoleate possesses a distinct chemical structure that contributes to its functional properties in various applications. The compound consists of two primary components:

Structural Components

Polyglyceryl-6 Tetraoleate is composed of:

• Polyglyceryl-6: A polymer of glycerin containing six glycerol units that forms the hydrophilic portion of the molecule, providing excellent moisturizing and emulsifying capabilities.

• Oleic Acid: A monounsaturated fatty acid (cis-9-octadecenoic acid) that serves as the hydrophobic component, known for its emollient and skin-conditioning properties.

Chemical Formula and Identification

The chemical formula for Polyglyceryl-6 Tetraoleate is 1,2,3-Propanetriol, homopolymer, poly(Z)-9-octadecenoate. This compound is identified in chemical databases with CAS Number 128774-95-8. The structure features a polyglycerol backbone with four oleate chains attached through ester linkages, creating a molecule with both hydrophilic and lipophilic regions that enable its emulsifying properties.

Physical and Chemical Properties

Polyglyceryl-6 Tetraoleate exhibits distinctive physical and chemical characteristics that influence its behavior in formulations and determine its applications in various products.

Physical Characteristics

Polyglyceryl-6 Tetraoleate typically appears as a viscous liquid or semi-solid substance with a light to dark yellow coloration and a mild, neutral aroma. Table 1 summarizes the key physical properties of this compound:

Table 1: Physical Properties of Polyglyceryl-6 Tetraoleate

Property	Description
Physical State	Viscous liquid or semi-solid
Color	Light to dark yellow
Odor	Mild, neutral
Solubility	Both water-dispersible and oil-soluble
Appearance	Liquid

Chemical Characteristics

From a chemical perspective, Polyglyceryl-6 Tetraoleate demonstrates properties typical of non-ionic surfactants with both hydrophilic and lipophilic components. The compound's stability and reactivity characteristics include:

• Stability: Generally stable under normal conditions, but susceptible to oxidation over time.

• Hydrolysis: Potentially hydrolyzable under strong acidic or alkaline conditions, which can break the ester bonds connecting the oleic acid residues to the polyglycerol backbone.

• Reactivity: May react with strong oxidizing agents, potentially leading to combustion.

Production Process

The manufacturing of Polyglyceryl-6 Tetraoleate involves a multi-stage process that ensures the quality and purity of the final product.

Synthesis Pathway

The production of Polyglyceryl-6 Tetraoleate typically follows these key steps:

• Polyglyceryl-6 Synthesis: Glycerin is polymerized under controlled conditions to form Polyglyceryl-6, creating a polymer with six glycerol units.

• Esterification Reaction: The synthesized Polyglyceryl-6 undergoes esterification with oleic acid (typically in a 1:4 molar ratio) under controlled temperature and catalytic conditions to form Polyglyceryl-6 Tetraoleate.

• Purification Process: The resulting product undergoes purification steps to remove unreacted materials and impurities, ensuring a high-quality final ingredient.

• Quality Control: Rigorous quality testing is performed to evaluate the purity, stability, and composition of the final product, including chemical and microbiological analyses.

Applications and Functions

Polyglyceryl-6 Tetraoleate serves multiple functions in various formulations, particularly in cosmetic and personal care products, due to its versatile properties.

Functional Properties

The compound provides two primary functions in cosmetic products:

• Skin Conditioning - Emollient: Softens and smoothens the skin, improving texture and appearance.

• Surfactant - Emulsifying: Allows the formation of finely dispersed mixtures of oil and water (emulsions), enabling the combination of otherwise incompatible ingredients.

Application Areas

Table 2: Applications of Polyglyceryl-6 Tetraoleate in Personal Care Products

Application Category	Specific Products	Functional Contribution
Cosmetic Products	Creams, lotions, serums, emulsions	Emulsifying, moisturizing, skin-conditioning
Skin Care	Hydrating formulations, protective products	Hydration, protection, conditioning
Hair Care	Shampoos, conditioners, treatments	Nourishment, conditioning, texture improvement
Personal Care	Various cleansing and conditioning products	Improved texture, spreadability, stability

Mechanism of Action

In cosmetic formulations, Polyglyceryl-6 Tetraoleate functions by:

• Reducing the interfacial tension between oil and water phases through its amphiphilic structure.

• Forming a protective layer on the skin that prevents moisture loss.

• Enhancing the spreadability and texture of formulations, improving the sensory experience.

• Contributing to the stability of emulsions through its emulsifying properties.

Quality Standards and Testing Methods

Quality control for Polyglyceryl-6 Tetraoleate and related polyglyceryl esters typically involves various analytical techniques to ensure purity and performance characteristics.

Table 3: Quality Standards for Polyglyceryl Tetraoleate

Parameter	Specification	Test Method
Active Content	≥ 95.0%	GB/T 13173 Surface active agents - Detergents - Testing methods
Heavy Metals (as Pb)	≤ 20 mg/kg	Safety and Technical Standards for Cosmetics (2015 Edition)
Arsenic (As)	≤ 3 mg/kg	Safety and Technical Standards for Cosmetics (2015 Edition)

Comparison with Related Compounds

Polyglyceryl-6 Tetraoleate belongs to a family of polyglyceryl esters that vary in their glycerol polymerization degree and fatty acid composition. Related compounds include:

• Polyglyceryl-6 Pentaoleate: Contains five oleic acid residues instead of four, potentially offering different emulsification properties.

• Polyglyceryl-10 Trioleate: Has a longer polyglycerol chain (10 units) with three oleic acid residues. Research has demonstrated its ability to enhance the permeation of certain compounds, such as tenoxicam, suggesting potential use in transdermal delivery systems.

• Other Polyglyceryl-6 Esters: Including dicaprate, tricaprylate, dioleate, and tristearate, which differ in the type and number of fatty acid residues attached to the Polyglyceryl-6 backbone.

These structural variations result in different physical properties, HLB (Hydrophilic-Lipophilic Balance) values, and performance characteristics in formulations.